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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of carbosulfan, a broad-spectrum carbamate

insecticide, and its primary metabolites, with a focus on established Maximum Residue Limits

(MRLs). Carbosulfan is utilized to control a variety of soil and foliar pests in crops such as

citrus, rice, and maize. However, its use is scrutinized due to its metabolic transformation into

carbofuran, a significantly more toxic compound. This document offers a comparative analysis

of MRLs across different regulatory bodies, details on analytical methodologies for residue

detection, and an evaluation of viable alternatives.

Metabolic Profile of Carbosulfan
In the environment and within biological systems, carbosulfan undergoes metabolic

transformation, primarily converting to carbofuran and subsequently to other metabolites like 3-

hydroxycarbofuran. This metabolic pathway is of critical concern as carbofuran exhibits higher

acute toxicity than the parent compound. The residue definition for regulatory purposes often

includes carbosulfan and its key metabolites, carbofuran and 3-hydroxycarbofuran, reflecting

their combined toxicological relevance.[1]
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Metabolic pathway of Carbosulfan.

Maximum Residue Limits (MRLs): A Comparative
Overview
MRLs for carbosulfan and its metabolites are established by various international and national

regulatory bodies to protect consumer health. These limits vary depending on the commodity

and the specific regulations of the country or region. The residue definition for MRL compliance

can differ, with some authorities setting limits for carbosulfan alone, while others regulate the

sum of carbosulfan, carbofuran, and 3-hydroxycarbofuran.

Table 1: Comparison of Carbosulfan and Metabolite MRLs in Various Food Commodities
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Food Commodity Region/Country MRL (mg/kg) Residue Definition

Citrus Fruits

Oranges JMPR (Codex) 0.1 Carbosulfan

Oranges JMPR (Codex) 0.5

Sum of carbofuran

and 3-

hydroxycarbofuran,

expressed as

carbofuran

Citrus China (GB 2763) 5 Carbosulfan

Citrus Fruits European Union 0.01*

Sum of carbofuran

(including any

carbofuran generated

from carbosulfan,

benfuracarb or

furathiocarb) and 3-

OH carbofuran

expressed as

carbofuran

Rice

Brown Rice China 0.5 Carbosulfan

Brown Rice China 0.1 Carbofuran

Cucumber

Cucumber China 0.2 Carbosulfan

Cucumber China 0.02 Carbofuran

Meat & Animal

Products

Meat (mammalian) China 0.05 Carbosulfan (in fat)

Edible Offal

(mammalian)
China 0.05 Carbosulfan
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*This value represents the Limit of Determination (LOD).

Experimental Protocols for Residue Analysis
Accurate determination of carbosulfan and its metabolite residues in food matrices is crucial

for enforcing MRLs. The most common analytical techniques are gas chromatography (GC)

and liquid chromatography with tandem mass spectrometry (LC-MS/MS).

Experimental Workflow for Residue Analysis

Sample Extraction

Extract Cleanup

Instrumental Analysis

Data Processing

1. Homogenize Sample

2. Extract with Solvent
(e.g., Acetonitrile - QuEChERS)

3. Dispersive Solid-Phase
Extraction (dSPE) Cleanup

4. Analyze by LC-MS/MS or GC

5. Quantify against MRLs
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General workflow for carbosulfan residue analysis.
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Detailed Methodology: QuEChERS Extraction and LC-
MS/MS Analysis
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely adopted

for pesticide residue analysis in food.[2][3][4][5]

1. Sample Preparation and Extraction:

Weigh 10-15 g of a homogenized food sample into a 50 mL centrifuge tube.

Add 10-15 mL of acetonitrile (with 1% acetic acid for the AOAC method).

Add internal standards.

Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride,

sodium citrate).

Shake vigorously for 1 minute and centrifuge.

2. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

Transfer an aliquot of the supernatant to a dSPE tube containing a cleanup sorbent (e.g.,

primary secondary amine (PSA) to remove sugars and fatty acids, and magnesium sulfate to

remove water). For pigmented samples, graphitized carbon black (GCB) may be included.

Vortex for 30 seconds and centrifuge.

3. LC-MS/MS Analysis:

Chromatographic Separation:

Column: A C18 reverse-phase column is typically used.

Mobile Phase: A gradient of water and methanol or acetonitrile, often with additives like

ammonium acetate or formic acid to improve ionization.[2][6]

Mass Spectrometric Detection:
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Ionization: Electrospray ionization (ESI) in positive mode is commonly employed.

Analysis Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity, monitoring specific precursor-to-product ion transitions for carbosulfan,

carbofuran, and 3-hydroxycarbofuran.

Table 2: Performance Characteristics of a Validated LC-MS/MS Method

Analyte
Limit of
Quantification
(LOQ) (µg/kg)

Recovery Range
(%)

Relative Standard
Deviation (RSD)
(%)

Carbosulfan 1-10 60-94 < 15

Carbofuran 1 60-94 < 15

3-Hydroxycarbofuran 1-10 60-94 < 15

3-Ketocarbofuran 1-10 60-94 < 15

Data adapted from a study on oranges.[6]

Alternatives to Carbosulfan
Concerns over the toxicity of carbosulfan and its metabolites have led to restrictions and bans

in some regions, such as the European Union, and have prompted the exploration of

alternatives.[7] These alternatives can be broadly categorized into chemical and biological

options, often integrated within a comprehensive Integrated Pest Management (IPM) strategy.

Table 3: Comparison of Carbosulfan and its Alternatives
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Alternative Type Target Pests Efficacy Notes

Carbosulfan
Chemical

(Carbamate)

Soil insects,

nematodes,

aphids, thrips

Highly effective

against a broad

spectrum of

pests.[8][9]

Metabolizes to

more toxic

carbofuran.

Chlorpyrifos

Chemical

(Organophospha

te)

Stem borer,

aphids, whiteflies

Comparable

efficacy to

carbosulfan for

some pests like

rice stem borer.

[8]

Also a subject of

regulatory

scrutiny due to

neurotoxicity

concerns.

Cadusafos

Chemical

(Organophospha

te)

Nematodes

Found to be the

most effective

nematicide

against

Meloidogyne

incognita in a

comparative

study.[10]

Persistent in soil.

[10]

Bacillus

thuringiensis (Bt)

Biopesticide

(Microbial)

Lepidopteran

larvae (e.g.,

citrus butterfly)

High efficacy

against specific

caterpillar pests.

[11]

Very specific to

target pests, with

low risk to non-

target organisms.

Parasitic Wasps

(e.g., Tamarixia

radiata)

Biopesticide

(Macrobial)

Asian citrus

psyllid

Effective in

controlling psyllid

populations, a

vector for citrus

greening

disease.[1]

A key component

of IPM programs

for citrus.

Neem Oil
Biopesticide

(Botanical)

Broad spectrum

of insects

Acts as a

repellent,

antifeedant, and

growth regulator.

Generally

considered safe

for beneficial

insects.
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Citrus Essential

Oils

Biopesticide

(Botanical)

Stored product

pests

Shows promise

as a fumigant

and contact

insecticide.[12]

Efficacy can be

variable.

Mode of Action: Acetylcholinesterase Inhibition
Carbosulfan, like other carbamate insecticides, exerts its toxic effect by inhibiting the enzyme

acetylcholinesterase (AChE) in the nervous system of insects.[13][14] AChE is responsible for

breaking down the neurotransmitter acetylcholine (ACh). By inhibiting AChE, carbosulfan
causes an accumulation of ACh at the synapse, leading to continuous nerve stimulation,

paralysis, and ultimately, the death of the insect.

Normal Synaptic Transmission With Carbosulfan/Carbofuran

Acetylcholine
(ACh)
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Mechanism of acetylcholinesterase inhibition by carbosulfan.
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In conclusion, while carbosulfan is an effective insecticide, its toxicological profile, particularly

that of its metabolite carbofuran, necessitates strict regulatory control through the

establishment and enforcement of MRLs. The analytical methods outlined provide the

necessary tools for monitoring compliance. Furthermore, the development and implementation

of IPM strategies incorporating the safer chemical and biological alternatives discussed are

crucial for sustainable pest management in agriculture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. beyondpesticides.org [beyondpesticides.org]

2. researchgate.net [researchgate.net]

3. cms.mz-at.de [cms.mz-at.de]

4. eurl-pesticides.eu [eurl-pesticides.eu]

5. nucleus.iaea.org [nucleus.iaea.org]

6. Optimization of LC-MS/MS using triple quadrupole mass analyzer for the simultaneous
analysis of carbosulfan and its main metabolites in oranges - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. Carbosulfan - Wikipedia [en.wikipedia.org]

8. researchgate.net [researchgate.net]

9. Carbosulfan (Ref: OMS 3022) [sitem.herts.ac.uk]

10. Persistence and nematicidal efficacy of carbosulfan, cadusafos, phorate, and triazophos
in soil and uptake by chickpea and tomato crops under tropical conditions - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. researchgate.net [researchgate.net]

13. Carbosulfan | C20H32N2O3S | CID 41384 - PubChem [pubchem.ncbi.nlm.nih.gov]

14. 4.3 Carbosulfan (145)/carbofuran (096)(R) [fao.org]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1218777?utm_src=pdf-body
https://www.benchchem.com/product/b1218777?utm_src=pdf-custom-synthesis
https://beyondpesticides.org/dailynewsblog/2013/08/biological-pest-controls-combat-citrus-disease-after-pesticide-failure/
https://www.researchgate.net/publication/377203543_Development_and_Validation_of_a_Method_for_Analysis_of_Carbosulfan_Residues_in_Tea_Camellia_sinensis_Using_LC-MSMS_Technique
https://cms.mz-at.de/fileadmin/user_upload/Downloads/uct/Brochure_Catalogue_News/uct_quechers_sample-preparation_brochure_2016.pdf
https://www.eurl-pesticides.eu/userfiles/file/EurlSRM/EurlSrm_meth_CarbofuranQuechers.pdf
https://nucleus.iaea.org/sites/fcris/Shared%20Documents/SOP/MRM_Restek_QuEChERS_805-01-002.pdf
https://pubmed.ncbi.nlm.nih.gov/17723411/
https://pubmed.ncbi.nlm.nih.gov/17723411/
https://pubmed.ncbi.nlm.nih.gov/17723411/
https://en.wikipedia.org/wiki/Carbosulfan
https://www.researchgate.net/profile/Badal-Bhattacharyya/publication/379898122_Bioefficacy_of_carbosulfan_20EC_against_rice_stem_borer_Scripophaga_incertulas_Pyralidae_Lepidoptera_in_Assam/links/6620cf5a43f8df018d16579f/Bioefficacy-of-carbosulfan-20EC-against-rice-stem-borer-Scripophaga-incertulas-Pyralidae-Lepidoptera-in-Assam.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/121.htm
https://pubmed.ncbi.nlm.nih.gov/20085277/
https://pubmed.ncbi.nlm.nih.gov/20085277/
https://pubmed.ncbi.nlm.nih.gov/20085277/
https://www.researchgate.net/publication/324889371_Evaluation_of_biopesticides_against_citrus_butterfly
https://www.researchgate.net/publication/389591091_Effectiveness_of_citrus_essential_oils_as_a_biopesticide_against_stored_food_product_pests_A_review
https://pubchem.ncbi.nlm.nih.gov/compound/Carbosulfan
https://www.fao.org/4/y5221e/y5221e08.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Carbosulfan and its Metabolites: A Guide to Maximum
Residue Limits and Analytical Determination]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1218777#carbosulfan-and-its-metabolites-
establishing-maximum-residue-limits]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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